Cas no 565165-41-5 (6-amino-1-butyl-5-(methylamino)-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 6-amino-1-butyl-5-(methylamino)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 565165-41-5
• MF: C₉H₁₆N₄O₂
• MW: 212.248941421509
• MDL: MFCD03964649
• CID: 843721
• Update Time: 2025-04-19

6-amino-1-butyl-5-(methylamino)-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 6-amino-1-butyl-5-(methylamino)- (9CI)
• 6-Amino-1-butyl-5-(methylamino)-2,4(1H,3H)-pyrimidinedione
• 6-Amino-1-butyl-5-methylamino-1H-pyrimidine-2,4-dione
• 6-amino-1-butyl-5-(methylamino)-1,2,3,4-tetrahydropyrimidine-2,4-dione

• MDL： MFCD03964649
• Inchi： 1S/C9H16N4O2/c1-3-4-5-13-7(10)6(11-2)8(14)12-9(13)15/h11H,3-5,10H2,1-2H3,(H,12,14,15)
• InChI Key： HDWDJIRYLSHJHO-UHFFFAOYSA-N
• SMILES： O=C1NC(C(=C(N)N1CCCC)NC)=O

Computed Properties

• Exact Mass: 212.127
• Monoisotopic Mass: 212.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.5A^2